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Compound of Interest

Compound Name: Foramsulfuron

Cat. No.: B069221 Get Quote

Foramsulfuron is a selective, post-emergence sulfonylurea herbicide used for the control of

grassy weeds in various turfgrass species. As an acetolactate synthase (ALS) inhibitor, it

disrupts the synthesis of essential branched-chain amino acids in susceptible plants, leading to

cessation of growth and eventual death.[1][2][3] This document provides detailed application

notes and experimental protocols for researchers and scientists investigating the use of

foramsulfuron in turfgrass weed management.

Mechanism of Action
Foramsulfuron's primary mode of action is the inhibition of the enzyme acetolactate synthase

(ALS), also known as acetohydroxyacid synthase (AHAS).[4][5] This enzyme is crucial for the

biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine.[2][6] By

blocking ALS, foramsulfuron effectively halts protein synthesis and cell division in target

weeds, leading to a slow cessation of growth, chlorosis, and necrosis within one to three weeks

of application.[1][6]
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Caption: Foramsulfuron inhibits the ALS enzyme, blocking amino acid synthesis and leading

to weed death.

Quantitative Data Summary
The following tables summarize quantitative data from various research studies on the efficacy

and turfgrass tolerance of foramsulfuron.

Table 1: Foramsulfuron Efficacy on Key Turfgrass Weeds
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Target
Weed

Turfgrass
Species

Foramsulfu
ron Rate (g
a.i./ha)

Application
Timing

Efficacy (%
Control)

Source(s)

Goosegrass

(Eleusine

indica)

Bermudagras

s
29 - 44

Post-

emergence

(two

applications)

>85% [1][4]

Goosegrass

(Eleusine

indica)

Bermudagras

s
44 (alone)

Post-

emergence
Ineffective [7]

Annual

Bluegrass

(Poa annua)

Tropical

Lawns
30

Post-

emergence

>90% (within

28 DAT)
[8]

Perennial

Ryegrass

(Lolium

perenne)

Bermudagras

s
13 - 40

Post-

emergence

Varies with

temperature
[9][10]

Crowsfoot

Grass

(Eleusine

indica)

Couchgrass 33.75 - 45
Post-

emergence
Effective [5]

DAT: Days After Treatment

Table 2: Turfgrass Tolerance to Foramsulfuron Applications
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Turfgrass Species
Foramsulfuron
Rate (g a.i./ha)

Phytotoxicity Notes Source(s)

Bermudagrass

(Cynodon spp.)
29 - 44

Temporary, not

significantly different

from MSMA +

metribuzin.

[1][4]

Zoysiagrass (Zoysia

spp.)
13 - 40 Generally tolerant. [7][9][11]

Hybrid Bluegrass 88
>26% injury at 5 WAT,

recovered by 10 WAT.
[12]

WAT: Weeks After Treatment

Table 3: Efficacy of Foramsulfuron Tank-Mixtures

Target
Weed

Turfgrass
Species

Foramsulfu
ron Rate (g
a.i./ha)

Tank-Mix
Partner &
Rate (g
a.i./ha)

Efficacy (%
Control)

Source(s)

Goosegrass

(Eleusine

indica)

Bermudagras

s
29 - 44

Metribuzin @

105 - 210
>85% [1][4]

Goosegrass

(Eleusine

indica)

Bermudagras

s
44

Metribuzin @

105
>85% [7]

Goosegrass

(Eleusine

indica)

Bermudagras

s
Not specified Nicosulfuron

Fair control

(73% with

nicosulfuron

alone)

[2]

Broadleaf

Weeds
Corn Not specified 2,4-D Amine

Increased

from 78% to

93%

[3]
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Experimental Protocols
The following are generalized protocols for conducting research on foramsulfuron in turfgrass,

based on methodologies from cited literature.

Experimental Design and Setup
Design: A randomized complete block design (RCBD) with three or four replications is

typically used to account for field variability.

Plot Size: Individual plots should be of a sufficient size to allow for representative turfgrass

and weed populations, for example, 1.5 by 3 meters.

Turfgrass Establishment: Experiments should be conducted on mature, well-established

turfgrass stands with a uniform infestation of the target weed species.

Environmental Conditions: Record soil type, pH, organic matter content, and weather

conditions (temperature, rainfall) throughout the study period.

Herbicide Application
Equipment: Use a CO₂-pressurized backpack sprayer calibrated to deliver a consistent spray

volume (e.g., 200-400 L/ha). The sprayer should be equipped with flat-fan nozzles (e.g.,

8002VS) to ensure uniform coverage.

Application Timing: For post-emergence control, apply foramsulfuron when target weeds

are actively growing. Note the growth stage of the weeds at the time of application. For

studies evaluating sequential applications, a common interval is 2 to 3 weeks.

Adjuvants: Foramsulfuron is often applied with a non-ionic surfactant (NIS) at a

concentration of 0.25% v/v to improve foliar uptake, unless the product formulation already

includes a surfactant system.

Tank-Mixing: When evaluating tank-mixtures, a standard mixing order should be followed to

ensure product compatibility. A common order is:

Fill the spray tank to 50-75% with water.
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Add water-dispersible granules (WG) or wettable powders (WP).

Add suspension concentrates (SC) or flowables (F).

Add emulsifiable concentrates (EC).

Add water-soluble liquids (SL).

Add adjuvants.

Fill the remainder of the tank with water. Always conduct a jar test to confirm physical

compatibility before mixing large quantities.

Data Collection and Evaluation
Weed Control: Visually assess weed control at specified intervals (e.g., 2, 4, 6, and 8 weeks

after treatment) using a scale of 0% (no control) to 100% (complete control) relative to non-

treated control plots.

Turfgrass Injury: Visually assess turfgrass phytotoxicity at the same intervals using a scale of

0% (no injury) to 100% (complete necrosis). Note any stunting, chlorosis, or discoloration.

Biomass Reduction: For more quantitative data, harvest above-ground weed biomass from a

specified area within each plot (e.g., a 0.25 m² quadrat) at the end of the study. Dry the

biomass to a constant weight and compare it to the biomass from non-treated plots.

Turfgrass Quality: Visually rate overall turfgrass quality on a scale of 1 to 9, where 1 is dead

turf, 9 is ideal turf, and a rating below 6 or 7 is considered unacceptable.

Statistical Analysis
Analyze data using analysis of variance (ANOVA) appropriate for the experimental design

(RCBD).

Use a mean separation test, such as Fisher's Protected LSD or Tukey's HSD at P ≤ 0.05, to

determine significant differences between treatment means.
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Experimental Workflow for Foramsulfuron Efficacy
Trial
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Caption: A typical workflow for a field trial evaluating foramsulfuron efficacy in turfgrass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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